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Compound of Interest

Compound Name: Enolicam sodium

Cat. No.: B1260865

Essential Safety and Handling Guide for
Enolicam Sodium

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Enolicam sodium. The following procedures are
based on best practices for managing potent chemical compounds in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Enolicam sodium is not readily available.
Therefore, this guidance is predicated on the general principles of handling active
pharmaceutical ingredients (APIs) in powder form and sodium salts. It is imperative to consult
the substance-specific SDS upon availability and to conduct a thorough risk assessment before
commencing any work.

Hazard Identification

Enolicam sodium is the sodium salt of an enolic acid derivative.[1] As with many powdered
APIs, the primary routes of exposure are inhalation of dust, skin contact, eye contact, and
ingestion.[2][3] Handling of such compounds may pose risks of irritation to the skin, eyes, and
respiratory tract.[4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure to Enolicam sodium. The selection of
PPE should be based on a risk assessment of the specific procedures being performed.
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Respiratory Protection:
e For handling small quantities in a well-ventilated area, a dust mask may be sufficient.

 In cases of potential dust generation or inadequate ventilation, a NIOSH-approved respirator
with a particulate filter is recommended.[4][6]

o For large-scale operations or in situations with a high risk of aerosolization, a full-face air-
purifying respirator or a powered air-purifying respirator (PAPR) should be used.[7]

Eye and Face Protection:
o ANSI-approved safety glasses with side shields are the minimum requirement.[8]
o Chemical splash goggles should be worn when there is a risk of splashing.[2][9]

o Aface shield should be used in conjunction with goggles for procedures with a high potential
for dust or splash generation.[2][8]

Hand Protection:
o Chemical-resistant gloves, such as nitrile gloves, are recommended.[2][8]

o Double gloving may be advisable for handling larger quantities or for extended procedures.

[2]

o Gloves should be inspected before use and replaced immediately if contaminated or
damaged. After use, hands should be washed thoroughly.[2]

Body Protection:
e Alab coat is the minimum requirement for handling small quantities.
o For larger quantities, a disposable coverall with low permeability is recommended.[2]

o Closed-toe shoes and long pants are mandatory to ensure no skin is exposed.[8]
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» For significant spill clean-up or manufacturing operations, a chemical-resistant suit may be

necessary.[9]

Quantitative PPE Recommendations

Quantity of .
. Respiratory EyelFace Hand Body
Enolicam . ] . .
. Protection Protection Protection Protection
Sodium
Dust mask (in ) )
) Safety glasses Single pair of
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Chemical splash

goggles
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Over 1 kg /

Manufacturing

Full-face
respirator or
PAPR

Goggles and
face shield

Double pair of

nitrile gloves

Disposable low-
permeability
coverall and

shoe covers

Operational Plan: Handling and Storage

Handling:

o Preparation: Before handling, ensure that an emergency shower and eyewash station are

readily accessible.[2]

o Engineering Controls: Whenever possible, handle Enolicam sodium in a certified chemical

fume hood or a glove box to minimize inhalation exposure.[3][8]

o Personal Hygiene: Avoid all personal contact, including inhalation.[2] Do not eat, drink, or

smoke in the handling area.[4][9] Wash hands thoroughly after handling the product and
before breaks.[3][8]

e Procedure: When weighing or transferring the powder, do so carefully to avoid generating

dust.[2]
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Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][10]
o Keep away from incompatible materials such as strong oxidizing agents and acids.[3][11]

e The storage area should be clearly labeled.

Emergency Procedures

Spill Response:
o Small Spills (<1 g):

Evacuate the immediate area.

[e]

o

Wear appropriate PPE (respirator, goggles, gloves, lab coat).

o

Gently cover the spill with an absorbent material to avoid raising dust.

[¢]

Carefully sweep or vacuum the material into a labeled waste container. Use a vacuum
cleaner fitted with a HEPA filter.[2]

[¢]

Decontaminate the spill area with an appropriate solvent.
e Large Spills (>1 g):

o Evacuate the laboratory and alert others.

o Contact your institution's emergency response team immediately.[3][8]
First Aid Measures:

o Skin Contact: Immediately remove contaminated clothing.[11] Wash the affected area with
soap and plenty of water for at least 15 minutes.[3][8] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids.[8][11] Seek immediate medical attention.
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 Inhalation: Move the person to fresh air.[3][8] If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting.[3][8] Rinse the mouth with water.[3][8] Seek immediate
medical attention.

Disposal Plan

All Enolicam sodium waste, including contaminated PPE and spill cleanup materials, should
be considered hazardous waste.

o Collect all waste in a clearly labeled, sealed container.

» Dispose of the waste through your institution's hazardous waste management program in
accordance with all local, state, and federal regulations.[12]

e Do not dispose of Enolicam sodium down the drain.[12]

Visual Workflow for Safe Handling

Caption: Workflow for the safe handling of Enolicam sodium in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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